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Compound of Interest

Compound Name: Azimilide hydrochloride

CAS No.: 149888-94-8

Cat. No.: B1662470 Get Quote

Executive Safety Assessment
Status:HIGH POTENCY / TOXIC Primary Hazard:Acute Oral Toxicity (Category 3) &

Cardiotoxicity[1]

As researchers, we often treat "white powders" as generic chemical inputs.[1][2] Azimilide
Hydrochloride is not a generic reagent. It is a potent Class III antiarrhythmic agent designed to

block cardiac potassium channels (

and

) at micromolar concentrations.[1][2][3][4]

The Critical Risk: Unlike general cytotoxins that damage dividing cells over time, Azimilide has

an immediate mechanism of action.[2] Systemic absorption (inhalation of dust or transdermal

absorption via DMSO solutions) can precipitate QT prolongation and Torsades de Pointes (life-

threatening ventricular arrhythmia) in the handler.[1][2]

Operational Mandate: Treat every milligram as a bio-active dose. All handling of the solid

powder must occur within a certified containment device.[2]

Hazard Profile & Risk Identification
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Parameter Specification Operational Implication

CAS Number 149888-94-8
Verification required before

receipt.[1][2][5]

GHS Classification Acute Tox. 3 (Oral)

H301: Toxic if swallowed.

Fatalities possible at low

doses.[1][2]

Target Organ Heart (Ion Channels)

Exposure may cause

asymptomatic QT prolongation

initially.[1][2]

Physical State Crystalline Solid
High risk of aerosolization

during weighing/transfer.[1]

Solubility DMSO, Water (>10 mg/mL)
Solubilized form penetrates

skin faster than powder.

Control Band OEB 4 (Estimated)

Default to handling as a potent

compound (<10

).[1][2]

Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient for Azimilide HCl.[1][2] The following matrix utilizes a

"Defense-in-Depth" strategy.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medkoo.com/products/10918
https://en.wikipedia.org/wiki/Azimilide
https://cdn.caymanchem.com/cdn/msds/28300m.pdf
https://www.medkoo.com/products/10918
https://en.wikipedia.org/wiki/Azimilide
https://www.medkoo.com/products/10918
https://en.wikipedia.org/wiki/Azimilide
https://www.medkoo.com/products/10918
https://www.medkoo.com/products/10918
https://en.wikipedia.org/wiki/Azimilide
https://www.medkoo.com/products/10918
https://en.wikipedia.org/wiki/Azimilide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Zone Required Equipment
Technical Rationale (The
"Why")

Respiratory

Primary: Chemical Fume Hood

(Face velocity 0.5 m/s)

Secondary: N95/P100

Respirator (only for spill

cleanup)

The solid particle size is often

inconsistent.[1][2] A fume hood

provides a physical barrier.[1]

[2] Do not rely on surgical

masks; they offer zero

protection against

pharmacological dusts.[1][2]

Dermal (Hands)

Double Gloving Protocol: 1.

Inner: Nitrile (4 mil) 2.[1][2]

Outer: Nitrile (Extended Cuff,

5-8 mil)

Solvent Permeation: Once

dissolved in DMSO, Azimilide

can "ride" the solvent through

thin latex.[1][2] Double nitrile

creates a breakthrough lag

time of >480 mins.[1][2]

Ocular
Chemical Splash Goggles

(Indirect Vent)

Safety glasses leave gaps.[1]

[2] Goggles prevent dust

migration to the tear ducts

(lacrimal absorption route).[1]

[2]

Body

Tyvek® Lab Coat or

Disposable Gown (Closed

Front)

Cotton coats trap dust in fibers,

creating a secondary exposure

source in the laundry.[2]

Disposable gowns eliminate

this vector.[1][2]

Operational Protocol: Safe Weighing & Solubilization
Objective: Isolate the operator from the compound during the highest-risk phase (transition

from solid to liquid).[2]

Step-by-Step Workflow
Pre-Operational Check:
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Verify Fume Hood certification (sticker date < 1 year).[1][2]

Place a "Toxic Hazard" sign on the sash.[2]

Prepare a wet wipe station inside the hood (lint-free wipes soaked in 10% soap solution).

[1][2]

Weighing (The Critical Step):

Never weigh Azimilide on an open bench.[1][2]

Place the analytical balance inside the fume hood.[2]

Static Control: Use an anti-static gun on the spatula and weigh boat.[1][2] Static charge

can cause "powder jump," aerosolizing the drug.[1][2]

Tare: Tare the vessel before opening the Azimilide vial.

Solubilization:

Add solvent (e.g., DMSO) to the vial immediately after weighing.[1][2]

Why: Converting the powder to a liquid eliminates the inhalation risk, though it increases

the dermal risk.[2]

Cap tightly and vortex inside the hood.[2]

Decontamination:

Wipe down the balance, spatula, and exterior of the vial with the wet wipes.[2]

Place used wipes in a dedicated solid hazardous waste bag inside the hood.[2]

Exit Procedure:

Remove outer gloves inside the hood (turning them inside out).[2]

Wash hands immediately after leaving the lab.[2]
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Visualization: Safety Logic & Workflow
The following diagram illustrates the "Containment Hierarchy" required for Azimilide. Note the

critical decision points for spill response.

Start: Azimilide Handling

Risk Assessment:
Is Powder or Solution?

Solid (Powder)

Solid Form

Solution (DMSO/Water)

Liquid Form

Engineering Control:
Chemical Fume Hood ONLY

Static Neutralization

Experiment Execution

PPE Focus:
Double Nitrile Gloves

Disposal:
Incineration Stream
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Figure 1: Operational workflow distinguishing between solid (inhalation risk) and liquid (dermal

risk) handling protocols.[1][2][5][6]

Emergency Response & First Aid
Mechanism-Specific Response: If exposure occurs, standard First Aid is necessary but not

sufficient.[1][2] You must inform medical personnel of the compound's identity as a Potassium

Channel Blocker.[2]

Inhalation: Move to fresh air. Alert Medical: "Patient exposed to Class III antiarrhythmic.

Monitor for QT prolongation."

Skin Contact: Wash with soap and water for 15 minutes.[1][2] Do not use alcohol (enhances

absorption).[1][2]

Ingestion:IMMEDIATE MEDICAL EMERGENCY. Do not induce vomiting unless instructed by

poison control.[1][2] Transport to ER with SDS.[1][2]

Disposal & Deactivation
Self-Validating Disposal System: Do not rely on "drain disposal" limits. Azimilide is persistent

and toxic to aquatic life.[1][2]

Solid Waste: All contaminated consumables (gloves, weigh boats, wipes) go into a "High

Hazard" burn box.[1][2]

Liquid Waste: Collect in a dedicated carboy labeled "Toxic Organic Waste - Azimilide."[1][2]

Destruction: The only validated destruction method is High-Temperature Incineration

(>1000°C).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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